Cas no 5467-12-9 (Hexanoicacid, 3-(tetrahydro-2-furanyl)propyl ester)

• Product Name: Hexanoicacid, 3-(tetrahydro-2-furanyl)propyl ester
• CAS No: 5467-12-9
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 385613
• PubChem ID: 227192
• Update Time: 2025-04-19

Hexanoicacid, 3-(tetrahydro-2-furanyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoicacid, 3-(tetrahydro-2-furanyl)propyl ester
• CTK5A2192; AC1L5FBC; 3-(tetrahydrofuran-2-yl)propyl hexanoate; hexanoic acid-(3-tetrahydro[2]furyl-propyl ester); AG-J-44090; NSC18536; AC1Q670J; AR-1E8039; Hexansaeure-(3-tetrahydro[2]furyl-propylester);
• 5467-12-9
• NSC18536
• DTXSID30280757
• hexanoic acid 3-tetrahydro-2-furyl-propyl ester
• NSC-18536

• Inchi： 1S/C13H24O3/c1-2-3-4-9-13(14)16-11-6-8-12-7-5-10-15-12/h12H,2-11H2,1H3
• InChI Key： PEWHIOPNDQHTHB-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCOC(CCCCC)=O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 299.3°Cat760mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.45
• PSA: 35.53
• LogP: 3.06910